Cas no 81050-08-0 (Benzoic acid,2,2'-dithiobis-, dipropyl ester (9CI))

Benzoic acid,2,2'-dithiobis-, dipropyl ester (9CI) structure
81050-08-0 structure
Product name:Benzoic acid,2,2'-dithiobis-, dipropyl ester (9CI)
CAS No:81050-08-0
MF:C20H22O4S2
MW:390.516283512115
CID:731517
PubChem ID:44151647

Benzoic acid,2,2'-dithiobis-, dipropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2,2'-dithiobis-, dipropyl ester (9CI)
    • dipropyl 2,2'-dithiobisbenzoate
    • propyl 2-[(2-propoxycarbonylphenyl)disulfanyl]benzoate
    • NS00060431
    • Dipropyl 2,2'-disulfanediyldibenzoate
    • EINECS 279-679-2
    • 81050-08-0
    • DTXSID301001735
    • Inchi: InChI=1S/C20H22O4S2/c1-3-13-23-19(21)15-9-5-7-11-17(15)25-26-18-12-8-6-10-16(18)20(22)24-14-4-2/h5-12H,3-4,13-14H2,1-2H3
    • InChI Key: HPBZTACBXGMLBZ-UHFFFAOYSA-N
    • SMILES: CCCOC(=O)C1=CC=CC=C1SSC2=CC=CC=C2C(=O)OCCC

Computed Properties

  • Exact Mass: 390.096
  • Monoisotopic Mass: 390.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 103A^2
  • Surface Charge: 0
  • XLogP3: 5.5

Experimental Properties

  • Density: 1.24
  • Boiling Point: 490.6°Cat760mmHg
  • Flash Point: 234.8°C
  • Refractive Index: 1.605

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